2-(benzylthio)-N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C19H22F3N3OS/c20-19(21,22)18-15-8-4-5-9-16(15)25(24-18)11-10-23-17(26)13-27-12-14-6-2-1-3-7-14/h1-3,6-7H,4-5,8-13H2,(H,23,26)
• InChI Key: DZAPMQNACDMDNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)CSCC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C19H22F3N3OS
• Molecular Weight: 397.5 g/mol

Description

The compound “2-(benzylthio)-N-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide” is a complex organic molecule. It contains several functional groups, including a benzylthio group, a trifluoromethyl group, and an indazole ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The trifluoromethyl group is known to be highly electronegative, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents used. The presence of the trifluoromethyl group could make the compound susceptible to reactions involving nucleophilic substitution or addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure and the functional groups present. For example, the trifluoromethyl group is known to influence properties such as polarity, boiling point, and stability.

Scientific Research Applications

Agrochemicals and Crop Protection

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Pharmaceuticals

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Veterinary Products

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Synthesis of 2-Trifluoromethylbenzimidazoles

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Synthesis of 2-Trifluoromethyl Benzimidazoles, Benzoxazoles, and Benzothiazoles

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Intermediate Synthesis for Fluazifop

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Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and properties. Compounds containing trifluoromethyl groups are often used in pharmaceuticals and agrochemicals, suggesting that this compound could have potential applications in these areas.